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Introduction

Histone deacetylases (HDACS) are a class of enzymes that play a crucial role in regulating
gene expression by removing acetyl groups from lysine residues on histones and other
proteins.[1][2] Their activity is implicated in various cellular processes, and their dysregulation
is associated with several diseases, including cancer.[1][3] Consequently, HDACs are
significant targets for therapeutic intervention.[3][4] This document provides a detailed protocol
for a fluorogenic HDAC activity assay using the Ac-GAK-AMC substrate. This two-step assay
Is a sensitive and reliable method for measuring the activity of certain HDACs and for screening
potential inhibitors.[4][5]

The assay principle is based on a two-step enzymatic reaction. In the first step, an HDAC
enzyme deacetylates the acetylated lysine residue of the Ac-GAK-AMC substrate. In the
second step, trypsin is added, which specifically cleaves the peptide bond C-terminal to the
now deacetylated lysine, releasing the fluorescent 7-amino-4-methylcoumarin (AMC) group.[3]
[4][5] The resulting fluorescence is directly proportional to the HDAC activity.[4][5]

Substrate Specificity

The Ac-GAK-AMC substrate, and the similar Boc-Lys(Ac)-AMC, are recognized by several
HDACSs. They are commonly used for assaying the activity of Class | HDACSs, specifically
HDAC1, HDAC2, and HDAC3.[5] However, it is reported to be poorly recognized by HDACS.[5]
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Experimental Workflow & Signaling Pathway

The workflow for the Ac-GAK-AMC HDAC assay is a sequential two-step enzymatic reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 5. Purification and enzymatic assay of class | histone deacetylase enzymes - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Note: Ac-GAK-AMC Histone Deacetylase
(HDAC) Assay Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388759#ac-gak-amc-hdac-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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